2-Fluoro-6-hydroxy-4-(methoxymethoxy)benzaldehyde

• CAS No.: 1228581-14-3
• Molecular Formula: C9H9FO4
• Molecular Weight: 200.16 g/mol
• IUPAC Name: 2-fluoro-6-hydroxy-4-(methoxymethoxy)benzaldehyde
• InChI: InChI=1S/C9H9FO4/c1-13-5-14-6-2-8(10)7(4-11)9(12)3-6/h2-4,12H,5H2,1H3
• InChI Key: YKFLYIFXXBIJIB-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC(=C(C(=C1)F)C=O)O

Description

2-Fluoro-6-hydroxy-4-(methoxymethoxy)benzaldehyde is a useful research compound. Its molecular formula is C9H9FO4 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Fluoro-4,6-dihydroxybenzaldehyde (12 g) was dissolved in MeCN (250 mL), and cesium carbonate (25.1 g) and chloromethylmethylether (6.95 mL) were added thereto, followed by stirring at room temperature for 1 hour. The insoluble materials were removed by filtration through celite and the filtrate was concentrated. The residue was purified by silica gel column chromatography (automatic purification device, hexane:EtOAc=100:0 to 94:6) to obtain 2-fluoro-6-hydroxy-4-(methoxymethoxy)benzaldehyde (11.89 g) as a white powder.